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Compound of Interest

Compound Name: 4-(Methylsulfinyl) phenol

Cat. No.: B081417

Technical Guide: 4-(Methylsulfinyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physical, chemical, and
biological properties of 4-(methylsulfinyl)phenol (CAS No. 14763-64-5). It includes key data,
experimental protocols, and visual diagrams of relevant chemical and metabolic pathways to
support research and development activities.

Core Properties of 4-(Methylsulfinyl)phenol

4-(Methylsulfinyl)phenol, also known as 4-hydroxyphenyl methyl sulfoxide, is an organic
compound that belongs to the classes of phenols and sulfoxides[1]. Its structure features a
hydroxyl group and a methylsulfinyl group attached in the para position to a benzene ring. This
substitution pattern imparts distinct polarity and chemical reactivity, making it a valuable
intermediate in organic synthesis.

Physical and Chemical Properties

The key physical and chemical identification data for 4-(methylsulfinyl)phenol are
summarized below.
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Property Value Reference(s)
CAS Number 14763-64-5 [2]

Molecular Formula C7Hs02S [3]

Molecular Weight 156.20 g/mol [3]
Appearance White solid [1]

Melting Point 46-50 °C [1]

Boiling Point 349.5 °C at 760 mmHg N/A

InChikey ZCQSJUGIZGMDDA- N/A

UHFFFAOYSA-N

Spectral Data

Detailed spectral analysis is crucial for structure confirmation and quality control.
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Spectroscopy Data

Specific, experimentally verified chemical shift
and coupling constant data for 4-
(methylsulfinyl)phenol are not readily available
in reviewed public literature. Researchers
should perform spectral analysis on synthesized
'H NMR & 5C NMR samples for confirmation. Expected regions
based on related structures would include
aromatic proton signals (approx. 7.0-8.0 ppm), a
methyl singlet (approx. 2.7 ppm), and a phenolic
proton singlet. Aromatic carbons would appear
between 115-160 ppm, with the methyl carbon

appearing upfield.

The IR spectrum is characterized by a broad O-
H stretching vibration (approx. 3200-3600 cm~1)
typical of phenols, aromatic C-H stretches
Infrared (IR) (approx. 3000—-3100 cm~1), C=C aromatic ring
stretches (approx. 1500-1600 cm~1), a C-O
stretch, and a characteristic S=O sulfoxide

stretch (approx. 1050 cm~1).

Chemical Synthesis and Reactivity

4-(Methylsulfinyl)phenol is a key intermediate in the oxidation pathway of 4-
(methylthio)phenol. The sulfinyl group can be further oxidized to a sulfonyl group, forming 4-

(methylsulfonyl)phenol.
Selective
4-(Methylthio)phenol | Oxidation 4-(Methylsulfinyl)phenol Oxidation 4-(Methylsulfonyl)phenol
(-SCHs) (-S(O)CHs3) (-SO2CH3)

Click to download full resolution via product page

Caption: Oxidation states of 4-hydroxyphenyl methyl sulfur compounds.
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Experimental Protocol: Selective Oxidation Synthesis

This protocol describes a representative method for the selective synthesis of 4-
(methylsulfinyl)phenol from 4-(methylthio)phenol using a controlled amount of an oxidizing
agent.

Objective: To synthesize 4-(methylsulfinyl)phenol via selective oxidation of the sulfide group
without over-oxidation to the sulfone.

Materials:

e 4-(Methylthio)phenol

e Sodium periodate (NalOa4) or meta-Chloroperoxybenzoic acid (m-CPBA)
e Methanol (MeOH) and Water or Dichloromethane (DCM)

e Sodium thiosulfate (for quenching m-CPBA)

e Sodium bicarbonate

e Brine

¢ Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

o Ethyl acetate and Hexane (eluents)

Procedure (using Sodium Periodate):

Dissolve 4-(methylthio)phenol (1.0 eq) in methanol.

In a separate flask, dissolve sodium periodate (~1.1 eq) in water.

Cool the methanol solution of the starting material to 0 °C in an ice bath.

Add the agueous sodium periodate solution dropwise to the cooled methanol solution over
30 minutes.
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Stir the reaction mixture at 0 °C and monitor its progress using Thin Layer Chromatography
(TLC). The reaction is typically complete within 1-3 hours.

Once the starting material is consumed, filter the reaction mixture to remove the sodium
iodate precipitate.

Concentrate the filtrate under reduced pressure to remove the methanol.

Extract the remaining aqueous solution with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSOa, filter, and
concentrate in vacuo.

Purify the resulting crude product by silica gel column chromatography to yield pure 4-
(methylsulfinyl)phenol.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b081417?utm_src=pdf-body
https://www.benchchem.com/product/b081417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

NalOas in Water

Reaction

4-(Methylthio)phenol
in Methanol

1. Mixat0 °C

2. Stir & Monitor (TLC)

Workup & Purification

( 3. Filter Precipitate )

(4. Concentrate & Extract)

'

G. Purify (ChromatographyD

Pure 4-(Methylsulfinyl)phenol

Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-(methylsulfinyl)phenol.

Biological Activity and Metabolism

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b081417?utm_src=pdf-body-img
https://www.benchchem.com/product/b081417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While 4-(methylsulfinyl)phenol is primarily utilized as a chemical intermediate, it is also a
substrate for microbial metabolism.

Bacterial Metabolism by Nocardia spec.

The soil bacterium Nocardia spec. DSM 43251 is capable of oxidizing 4-
(methylsulfinyl)phenol[4]. The metabolic pathway involves an initial enzymatic hydroxylation
of the aromatic ring to form a catechol derivative. This intermediate subsequently undergoes
"meta" ring cleavage, where the bond between carbon atoms 2 and 3 is broken, yielding 2-
hydroxy-5-methylsulfinylmuconic semialdehyde[4]. This demonstrates a specific biological
degradation pathway for the compound.

@-(Methylsulfinyl)phenoD

Nocardia spec.

Monooxygenase
(Hydroxylation)

@-(MethylsuIfinyI)catechoD

Catechol 2,3-Dioxygenase
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Caption: Metabolic pathway of 4-(methylsulfinyl)phenol in Nocardia spec.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

